3-(4-chlorophenyl)sulfanyl-N-[2-(1H-indol-3-yl)ethyl]propanamide

• IUPAC Name: 3-(4-chlorophenyl)sulfanyl-N-[2-(1H-indol-3-yl)ethyl]propanamide
• InChI: InChI=1S/C19H19ClN2OS/c20-15-5-7-16(8-6-15)24-12-10-19(23)21-11-9-14-13-22-18-4-2-1-3-17(14)18/h1-8,13,22H,9-12H2,(H,21,23)
• InChI Key: IXZUMSMDAHRUQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CCNC(=O)CCSC3=CC=C(C=C3)Cl
• Molecular Formula: C19H19ClN2OS
• Molecular Weight: 358.9 g/mol

Description

3-(4-Chlorophenyl)sulfanyl-N-[2-(1H-indol-3-yl)ethyl]propanamide, also known as 4-chloro-N-[2-(1H-indol-3-yl)ethyl]benzenesulfonamide, is a chemical compound that has recently been studied for its potential applications in scientific research. It is a crystalline solid with a molecular weight of 327.86 g/mol and a melting point of 144-146 °C. This compound has been studied for its potential use in laboratory experiments, as well as its biochemical and physiological effects in living organisms.

Scientific Research Applications

Potential Therapeutic Applications

• Alzheimer’s Disease Treatment : A study by Rehman et al. (2018) synthesized N-substituted derivatives of a compound structurally related to "3-(4-chlorophenyl)sulfanyl-N-[2-(1H-indol-3-yl)ethyl]propanamide" to evaluate their potential as new drug candidates for Alzheimer’s disease. These compounds were designed to inhibit the enzyme acetylcholinesterase (AChE), a target for Alzheimer’s treatment, indicating the therapeutic relevance of this chemical scaffold in neurodegenerative diseases (Rehman et al., 2018).

• Urease Inhibitors : Nazir et al. (2018) developed novel indole-based hybrid oxadiazole scaffolds, incorporating elements structurally akin to "3-(4-chlorophenyl)sulfanyl-N-[2-(1H-indol-3-yl)ethyl]propanamide". These molecules exhibited potent in vitro inhibitory activity against the urease enzyme, suggesting potential applications in treating diseases related to urease activity, such as urinary tract infections and peptic ulcers (Nazir et al., 2018).

Role in Synthesis of Bioactive Molecules

• Antimicrobial Properties : Baranovskyi et al. (2018) explored the synthesis of arylsubstituted halogen(thiocyanato)amides containing a 4-acetylphenyl fragment. This research demonstrates the utility of chlorophenyl and related moieties in synthesizing compounds with potential antibacterial and antifungal properties, highlighting the importance of such structures in developing new antimicrobials (Baranovskyi et al., 2018).

• Insecticide Development : Zhu et al. (2011) discussed the discovery of sulfoxaflor, a novel insecticide targeting sap-feeding pests, which involves the sulfoximine functional group akin to the sulfanyl moiety in "3-(4-chlorophenyl)sulfanyl-N-[2-(1H-indol-3-yl)ethyl]propanamide". This indicates the compound’s framework's potential role in developing new classes of insecticides for agricultural applications (Zhu et al., 2011).